molecular formula C5H10N2 B14055211 2,5-Diazabicyclo[2.2.1]heptane, (1R)-

2,5-Diazabicyclo[2.2.1]heptane, (1R)-

Cat. No.: B14055211
M. Wt: 98.15 g/mol
InChI Key: UKHJNJFJCGBKSF-CNZKWPKMSA-N
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Description

2,5-Diazabicyclo[2.2.1]heptane, (1R)- is a useful research compound. Its molecular formula is C5H10N2 and its molecular weight is 98.15 g/mol. The purity is usually 95%.
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Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2,5-Diazabicyclo[2.2.1]heptane undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

2,5-Diazabicyclo[2.2.1]heptane has several scientific research applications:

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Properties

Molecular Formula

C5H10N2

Molecular Weight

98.15 g/mol

IUPAC Name

(4R)-2,5-diazabicyclo[2.2.1]heptane

InChI

InChI=1S/C5H10N2/c1-4-2-6-5(1)3-7-4/h4-7H,1-3H2/t4-,5?/m1/s1

InChI Key

UKHJNJFJCGBKSF-CNZKWPKMSA-N

Isomeric SMILES

C1[C@@H]2CNC1CN2

Canonical SMILES

C1C2CNC1CN2

Origin of Product

United States

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